
In-Depth Technical Guide: 4-Fluoro-3-
methylbenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Fluoro-3-methylbenzonitrile

Cat. No.: B066165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoro-3-methylbenzonitrile, a

key chemical intermediate in the pharmaceutical and agrochemical industries. This document

outlines its core physicochemical properties, a detailed experimental protocol for its synthesis,

and a visual representation of the synthetic workflow.

Core Physicochemical Data
4-Fluoro-3-methylbenzonitrile is a fluorinated aromatic nitrile valued for its role as a building

block in the synthesis of more complex molecules. Its incorporation into drug candidates can

enhance biological activity and metabolic stability. The following table summarizes its key

quantitative properties.
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Property Value Unit Source

Molecular Weight 135.14 g/mol [1]

Molecular Formula C₈H₆FN - [1]

CAS Number 185147-08-4 - [1]

Melting Point 53-58 °C

Boiling Point ~220.3 °C

Exact Mass 135.048427358 Da [1]

XLogP3 2.7 - [1]

Experimental Protocol: Synthesis of 4-Fluoro-3-
methylbenzonitrile
This section details a laboratory-scale procedure for the synthesis of 4-Fluoro-3-
methylbenzonitrile from 4-bromo-3-methylbenzonitrile via a palladium-catalyzed fluorination

reaction.

Objective: To synthesize 4-Fluoro-3-methylbenzonitrile with a high yield.

Materials:

4-bromo-3-methylbenzonitrile (starting material)

BrettPhos (ligand)

(COD)Pd(CH₂TMS)₂ (palladium catalyst)

Silver Fluoride (AgF) (fluorinating agent)

Toluene (solvent)

4-Fluorotoluene (internal standard)

Dodecane (internal standard)
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Celite (filtration aid)

Oven-dried, sealable reaction tube with a stirrer

Procedure:[2]

Reaction Setup: Inside a glove box, add the following reagents sequentially to an oven-dried,

sealable reaction tube equipped with a stirrer:

4-bromo-3-methylbenzonitrile (23.3 mg, 0.12 mmol)

BrettPhos (6.4 mg, 0.012 mmol, 10 mol%)

(COD)Pd(CH₂TMS)₂ (2.3 mg, 0.006 mmol, 5 mol%)

Silver Fluoride (AgF) (22.8 mg, 0.18 mmol)

Toluene (2 mL)

Reaction Conditions: Seal the reaction tube with a screw-cap and remove it from the glove

box. Wrap the tube in aluminum foil to protect it from light. Place the sealed tube in a

preheated oil bath at 130°C and stir continuously for 18 hours.

Quenching and Internal Standard Addition: After 18 hours, remove the reaction tube from the

oil bath and allow it to cool to room temperature. Add 4-Fluorotoluene (6.5 μL, 0.06 mmol,

0.5 eq.) and dodecane (27.3 μL, 0.12 mmol, 1 eq.) as internal standards for analytical

purposes.

Work-up and Isolation: Filter the reaction mixture through a pad of Celite using a glass filter

to remove solid residues.

Analysis: The resulting clear, light-yellow solution containing the product, 4-Fluoro-3-
methylbenzonitrile, is then analyzed by ¹⁹F NMR and Gas Chromatography (GC) to

determine product yield and conversion rates. The reported yield for this specific protocol is

74%.[2]
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This section provides a visual representation of the synthetic pathway described in the

experimental protocol.
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Caption: Synthesis workflow for 4-Fluoro-3-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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